Cas no 1204334-21-3 (2,3-Diaminopyridine-5-boronic Acid Pinacol Ester)

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester structure

1204334-21-3 structure

Product Name:2,3-Diaminopyridine-5-boronic Acid Pinacol Ester

CAS No:1204334-21-3

MF:C₁₁H₁₈BN₃O₂

MW:235.090522289276

MDL:MFCD11054043

CID:857630

Update Time:2026-04-29

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-pyridinediamine
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2,3-diamine
- 2,3-DIAMINOPYRIDINE-5-BORONIC ACID,PINACOL ESTER
- 5,6-DIAMINOPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
- 5,6-DIAMINOPYRIDINE-3-BORONIC ACID PINACOL ESTER
- 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine
- 2,3-Diaminopyridine-5-boronic Acid Pinacol Ester
- MDL： MFCD11054043

Computed Properties

Exact Mass: 235.14900

Experimental Properties

PSA: 83.39000
LogP: 1.70760

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Security Information

Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D423165-10mg	2,3-Diaminopyridine-5-boronic Acid Pinacol Ester	1204334-21-3		10mg	$ 50.00	2022-06-05
TRC	D423165-50mg	2,3-Diaminopyridine-5-boronic Acid Pinacol Ester	1204334-21-3		50mg	$ 115.00	2022-06-05
TRC	D423165-100mg	2,3-Diaminopyridine-5-boronic Acid Pinacol Ester	1204334-21-3		100mg	$ 185.00	2022-06-05
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0281P-1g	5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine	1204334-21-3	96%	1g	8438.02CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0281P-5g	5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine	1204334-21-3	96%	5g	33879.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0281P-500mg	5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine	1204334-21-3	96%	500mg	4579.43CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0281P-250mg	5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine	1204334-21-3	96%	250mg	2756.14CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0281P-100mg	5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine	1204334-21-3	96%	100mg	1797.85CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	32R0281P-50mg	5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine-2,3-diamine	1204334-21-3	96%	50mg	1322.95CNY	2021-05-07
ChemScence	CS-0356673-50mg	5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-2,3-diamine	1204334-21-3		50mg	$189.0	2022-04-28

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

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Cas no 1204334-21-3 (2,3-Diaminopyridine-5-boronic Acid Pinacol Ester)

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Security Information

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Pricemore >>

2,3-Diaminopyridine-5-boronic Acid Pinacol Ester Related Literature

Related Categories

1204334-21-3 (2,3-Diaminopyridine-5-boronic Acid Pinacol Ester) Related Products